

Application Notes & Protocols: Evaluating the Anti-inflammatory Properties of Pyrazole Compounds

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: 2,2-Difluoro-3-(1H-pyrazol-1-yl)propanoic acid

Cat. No.: B13198251

[Get Quote](#)

Audience: Researchers, Scientists, and Drug Development Professionals

Introduction: The Pyrazole Scaffold in Inflammation Research

Inflammation is a fundamental protective response of the immune system to harmful stimuli, such as pathogens, damaged cells, or irritants.[1] While acute inflammation is crucial for healing, chronic or unresolved inflammation is a key driver of numerous pathologies, including rheumatoid arthritis, inflammatory bowel disease, and neurodegenerative disorders.[1] The therapeutic management of inflammation has long been dominated by non-steroidal anti-inflammatory drugs (NSAIDs), which primarily function by inhibiting cyclooxygenase (COX) enzymes.[2] However, traditional NSAIDs often carry a risk of gastrointestinal and cardiovascular side effects due to their non-selective inhibition of COX isoforms.[2]

This has spurred the search for more selective and safer anti-inflammatory agents. Within this landscape, the pyrazole—a five-membered heterocyclic ring containing two adjacent nitrogen

atoms—has emerged as a "privileged scaffold" in medicinal chemistry.^{[1][3]} Its unique structural and electronic properties make it a versatile core for designing potent and selective modulators of inflammatory pathways. The commercial success of the pyrazole-based drug Celecoxib, a selective COX-2 inhibitor, validated this scaffold as a cornerstone for modern anti-inflammatory drug development, offering potent efficacy with a reduced side-effect profile compared to non-selective NSAIDs.^{[1][4]}

This guide provides an in-depth exploration of the key anti-inflammatory mechanisms of pyrazole compounds and presents detailed, field-proven protocols for their preclinical evaluation.

Core Mechanisms of Anti-Inflammatory Action

The anti-inflammatory prowess of pyrazole derivatives stems from their ability to interact with and modulate key enzymatic and signaling pathways that propagate the inflammatory cascade. While diverse in their specific targets, two mechanisms are particularly prominent.


Primary Mechanism: Selective Inhibition of Cyclooxygenase-2 (COX-2)

The most well-established anti-inflammatory mechanism for many pyrazole compounds is the selective inhibition of the cyclooxygenase-2 (COX-2) enzyme.^[5]

Causality & Scientific Rationale: The COX enzyme family converts arachidonic acid into prostaglandin H₂, a precursor for various prostaglandins that mediate pain, fever, and inflammation.^{[4][6]} There are two primary isoforms:

- **COX-1:** A constitutive enzyme expressed in most tissues, responsible for producing prostaglandins that protect the stomach lining and maintain kidney function.^[2] Inhibition of COX-1 is associated with the gastrointestinal side effects of traditional NSAIDs.^[2]
- **COX-2:** An inducible enzyme, its expression is significantly upregulated at sites of inflammation by cytokines and other inflammatory stimuli.^{[7][8]} Prostaglandins produced by COX-2 are major contributors to the classic signs of inflammation: pain, redness, and swelling.^[8]

Pyrazole-based drugs like Celecoxib achieve their therapeutic effect by targeting COX-2 selectively.[7][9] This selectivity is often attributed to specific structural features, such as a polar sulfonamide side chain, which binds to a hydrophilic side pocket present in the active site of COX-2 but not COX-1.[6][7] By inhibiting COX-2, these compounds block the production of inflammatory prostaglandins at the source, thereby reducing inflammation and pain with a lower risk of disrupting the protective functions of COX-1.[7]



[Click to download full resolution via product page](#)


Caption: Inhibition of the COX-2 pathway by pyrazole compounds.

Secondary Mechanism: Modulation of p38 MAPK Signaling

Beyond COX-2, a distinct class of pyrazole derivatives has been developed to target the p38 mitogen-activated protein kinase (p38 MAPK) signaling pathway.[\[10\]](#)[\[11\]](#)

Causality & Scientific Rationale: The p38 MAPK pathway is a critical intracellular signaling cascade activated by cellular stress and inflammatory cytokines. Once activated, p38 MAPK phosphorylates downstream targets, leading to the increased synthesis and release of potent pro-inflammatory cytokines, including Tumor Necrosis Factor-alpha (TNF- α) and Interleukin-6 (IL-6).[\[12\]](#) These cytokines are central players in amplifying and sustaining inflammatory responses.

Certain pyrazole-urea based compounds have been shown to bind to a key domain of the p38 MAPK enzyme that is distinct from the ATP-binding site.[\[10\]](#)[\[11\]](#) This allosteric inhibition stabilizes an inactive conformation of the kinase, preventing its activation and blocking the downstream production of inflammatory cytokines. Targeting this pathway represents an alternative or complementary strategy to COX-2 inhibition for managing inflammatory diseases.



[Click to download full resolution via product page](#)

Caption: Inhibition of the p38 MAPK signaling pathway.


Application Protocols for Preclinical Evaluation

The following protocols provide robust, validated methodologies for assessing the anti-inflammatory potential of novel pyrazole compounds in both cellular and animal models.

Protocol 1: In Vitro Anti-inflammatory Activity in LPS-Stimulated Macrophages

Objective: To quantify the ability of a pyrazole test compound to inhibit the production of key pro-inflammatory mediators (Nitric Oxide, Prostaglandin E₂, TNF- α) in a cellular model of inflammation.

Principle of the Method: Murine macrophage cells (RAW 264.7) are stimulated with bacterial lipopolysaccharide (LPS), a potent inflammatory agent that activates Toll-like receptor 4 (TLR4) signaling.[13] This activation mimics an inflammatory response, leading to the production of nitric oxide (NO), prostaglandin E₂ (PGE₂), and various cytokines.[13][14] The efficacy of the test compound is determined by its ability to reduce the levels of these mediators in the cell culture supernatant, with readouts performed using well-established assays. A concurrent cell viability assay is critical to ensure that the observed effects are due to anti-inflammatory activity and not cytotoxicity.[15]



[Click to download full resolution via product page](#)

Caption: Experimental workflow for the in vitro macrophage assay.

Materials & Reagents:

- Cell Line: RAW 264.7 murine macrophage cell line.

- Media: High-glucose DMEM supplemented with 10% Heat-Inactivated Fetal Bovine Serum (HI-FBS) and 1% Penicillin-Streptomycin.
- Stimulant: Lipopolysaccharide (LPS) from E. coli O111:B4.
- Test Article: Pyrazole compound dissolved in DMSO (stock solution).
- Positive Control: Dexamethasone or a known COX-2/p38 MAPK inhibitor.
- Reagents: Griess Reagent Kit, PGE₂ and TNF- α ELISA Kits, MTT Reagent, DMSO, PBS.
- Equipment: 96-well cell culture plates, incubator (37°C, 5% CO₂), microplate reader.

Step-by-Step Methodology:


- Cell Seeding: Seed RAW 264.7 cells into 96-well plates at a density of 1×10^5 cells/well in 100 μ L of complete DMEM. Incubate for 24 hours to allow for cell adherence.
- Compound Preparation: Prepare serial dilutions of the pyrazole test compound and positive control in culture medium. The final DMSO concentration should be kept below 0.1% to avoid solvent toxicity.
- Pre-treatment: After 24 hours, remove the old medium and add 100 μ L of medium containing the desired concentrations of the test compound or controls to the appropriate wells. Incubate for 1 hour.
- Inflammatory Stimulation: Add 10 μ L of LPS solution to each well to achieve a final concentration of 1 μ g/mL (except for the unstimulated control wells).
- Incubation: Incubate the plates for 24 hours at 37°C with 5% CO₂.
- Supernatant Collection: After incubation, carefully collect 50-100 μ L of the cell culture supernatant from each well for analysis of NO, PGE₂, and TNF- α .
- Nitric Oxide (NO) Assay:
 - Add 50 μ L of supernatant to a new 96-well plate.

- Perform the Griess assay according to the manufacturer's instructions.
- Measure absorbance at ~540 nm. Quantify NO_2^- concentration using a sodium nitrite standard curve.
- PGE₂ and TNF- α ELISA:
 - Use the collected supernatant to perform ELISAs for PGE₂ and TNF- α following the specific kit protocols.
- Cell Viability (MTT Assay):
 - After removing the supernatant, add 100 μL of fresh medium and 10 μL of MTT solution (5 mg/mL) to the remaining cells in each well.
 - Incubate for 3-4 hours until formazan crystals form.
 - Solubilize the crystals with 100 μL of DMSO or solubilization buffer.
 - Measure absorbance at ~570 nm.
- Data Analysis:
 - Calculate the percentage inhibition of NO, PGE₂, and TNF- α production for each compound concentration relative to the LPS-only treated group.
 - Determine the IC₅₀ value (the concentration that causes 50% inhibition) using non-linear regression analysis.
 - Express cell viability as a percentage relative to the vehicle-treated control cells.

Protocol 2: In Vivo Anti-inflammatory Activity in the Carrageenan-Induced Paw Edema Model

Objective: To evaluate the acute anti-inflammatory efficacy of a pyrazole compound in a well-established rodent model of localized inflammation.

Principle of the Method: The subplantar injection of carrageenan, a phlogistic agent, into the paw of a rat or mouse induces a reproducible, biphasic acute inflammatory response.[16] The initial phase involves the release of histamine and serotonin, while the later phase (3-6 hours) is mediated by the production of prostaglandins, involving the induction of COX-2.[16][17] The resulting edema (swelling) is quantified by measuring the increase in paw volume. The ability of a pre-administered test compound to reduce this swelling is a direct measure of its in vivo anti-inflammatory activity.[18]



[Click to download full resolution via product page](#)

Caption: Experimental workflow for the carrageenan-induced paw edema assay.

Materials & Reagents:

- Animals: Male Wistar or Sprague-Dawley rats (180-200 g).
- Phlogistic Agent: Lambda Carrageenan (1% w/v in sterile 0.9% saline).
- Test Article: Pyrazole compound suspended in a suitable vehicle (e.g., 0.5% carboxymethyl cellulose).
- Positive Control: Indomethacin (10 mg/kg) or Celecoxib (30 mg/kg).
- Vehicle: The same vehicle used for the test article.
- Equipment: Plethysmometer, oral gavage needles, tuberculin syringes.

Step-by-Step Methodology:

- Acclimatization: Allow animals to acclimate to the laboratory environment for at least one week before the experiment. Fast animals overnight before the study but allow free access to water.
- Grouping: Randomly divide the animals into experimental groups (n=6 per group):
 - Group I: Vehicle Control
 - Group II: Positive Control (e.g., Indomethacin, 10 mg/kg)
 - Group III, IV, etc.: Test Compound at various doses.
- Baseline Measurement: Measure the initial volume (V_0) of the right hind paw of each rat using a plethysmometer.
- Compound Administration: Administer the vehicle, positive control, or test compound to the respective groups, typically via oral gavage (p.o.).
- Waiting Period: Wait for the appropriate time for drug absorption, usually 60 minutes after oral administration.

- Induction of Edema: Induce inflammation by injecting 0.1 mL of 1% carrageenan solution into the subplantar surface of the right hind paw of each rat.[18]
- Paw Volume Measurement: Measure the paw volume (V_t) for each animal at 1, 2, 3, 4, 5, and 6 hours after the carrageenan injection.[18][19]
- Data Analysis:
 - Calculate the increase in paw volume (Edema) for each animal at each time point: $\text{Edema (mL)} = V_t - V_0$.
 - Calculate the mean edema for each group.
 - Calculate the Percentage Inhibition of edema at each time point using the formula: $\% \text{ Inhibition} = [(\text{Mean Edema of Control} - \text{Mean Edema of Treated}) / \text{Mean Edema of Control}] \times 100$
 - Perform statistical analysis (e.g., ANOVA followed by Dunnett's test) to compare treated groups with the vehicle control group.

Data Presentation & Interpretation

Quantitative data from the described protocols should be summarized in clear, structured tables for easy comparison and interpretation.

Table 1: Example Data from In Vitro Macrophage Assay

Compound	COX-2 IC ₅₀ (μM)	NO Inhibition IC ₅₀ (μM)	PGE ₂ Inhibition IC ₅₀ (μM)	Cell Viability at 100 μM (%)
Test Pyrazole A	0.05	5.2	0.08	>95%
Test Pyrazole B	>50	2.5	>50	>95%
Celecoxib	0.07	8.1	0.11	>95%

Data are hypothetical. A low IC₅₀ value indicates high potency. For Pyrazole B, the data suggests a non-COX-2 mediated mechanism, possibly via p38 MAPK, accounting for the NO inhibition.

Table 2: Example Data from In Vivo Paw Edema Assay (at 4 hours post-carrageenan)

Treatment Group	Dose (mg/kg, p.o.)	Mean Paw Edema (mL) ± SEM	% Inhibition of Edema
Vehicle Control	-	0.85 ± 0.06	-
Test Pyrazole A	30	0.32 ± 0.04	62.4%
Indomethacin	10	0.38 ± 0.05	55.3%

*p<0.01 compared to Vehicle Control group. Data are hypothetical but representative of expected outcomes.

References

- News-Medical.Net. (2023, June 18). Celebrex (Celecoxib) Pharmacology. Available from: [\[Link\]](#)
- Wikipedia. (n.d.). Celecoxib. Retrieved from: [\[Link\]](#)
- Tahir, M. (2024, February 28). Celecoxib. In: StatPearls [Internet]. StatPearls Publishing. Available from: [\[Link\]](#)
- Pargellis, C., et al. (2002). Pyrazole urea-based inhibitors of p38 MAP kinase: from lead compound to clinical candidate. Journal of Medicinal Chemistry, 45(14), 2994-3009. Available from: [\[Link\]](#)
- Study.com. (n.d.). Celecoxib: Mechanism of Action & Structure. Available from: [\[Link\]](#)
- PharmGKB. (n.d.). Celecoxib Pathway, Pharmacodynamics. Available from: [\[Link\]](#)
- MDPI. (2025, March 31). From Synthesis to Therapy: Evaluating the Anti-Inflammatory Efficacy of Pyrazole Derivatives. Available from: [\[Link\]](#)

- Al-Ostath, A., et al. (2022). A Review of the Recent Development in the Synthesis and Biological Evaluations of Pyrazole Derivatives. *Molecules*, 27(23), 8567. Available from: [\[Link\]](#)
- Panagiotou, S., et al. (2022). Pyrazoles and Pyrazolines as Anti-Inflammatory Agents. *Molecules*, 27(15), 4975. Available from: [\[Link\]](#)
- El-Sayed, N. N., et al. (2023). New pyrazole–pyridazine hybrids as selective COX-2 inhibitors... *RSC Medicinal Chemistry*, 14(7), 1335-1353. Available from: [\[Link\]](#)
- Nguyen, T. T., et al. (2022). A New Pathway for the Preparation of Pyrano[2,3- c]pyrazoles and molecular Docking as Inhibitors of p38 MAP Kinase. *ACS Omega*, 7(20), 17432-17443. Available from: [\[Link\]](#)
- Inotiv. (n.d.). Carrageenan Induced Paw Edema (Rat, Mouse). Available from: [\[Link\]](#)
- da Silva, P. B., et al. (2021). Heterocyclic Compounds: Pharmacology of Pyrazole Analogs From Rational Structural Considerations. *Frontiers in Pharmacology*, 12, 663673. Available from: [\[Link\]](#)
- International Journal of Computer Applications. (2015). Selective Inhibition of p38 MAPK Isoforms using Bipyrzole Derivatives: An in Silico Approach. Available from: [\[Link\]](#)
- Tong, L., et al. (2002). Pyrazole Urea-Based Inhibitors of p38 MAP Kinase: From Lead Compound to Clinical Candidate. Available from: [\[Link\]](#)
- ACS Publications. (2002, May 25). Pyrazole Urea-Based Inhibitors of p38 MAP Kinase: From Lead Compound to Clinical Candidate. *Journal of Medicinal Chemistry*. Available from: [\[Link\]](#)
- ResearchGate. (2026, February 3). Pyrazole Derivatives as Selective COX-2 Inhibitors: An Updated Review. Available from: [\[Link\]](#)
- Bentham Science. (n.d.). Pyrazole and Pyrazoline Derivatives as Anti-Inflammatory agents. Available from: [\[Link\]](#)
- Recent Journal of Pharmaceutical and Biological Research. (2024). Pyrazoles as Anti-inflammatory and Analgesic Agents: In-vivo and In-silico Studies. Available from: [\[Link\]](#)

- Encyclopedia.pub. (2023, February 10). Pyrazole Biomolecules as Cancer and Inflammation Therapeutics. Available from: [\[Link\]](#)
- MDPI. (2025, February 26). Synthesis, Anti-Inflammatory, and Molecular Docking Studies of New Heterocyclic Derivatives Comprising Pyrazole, Pyridine, and/or Pyran Moieties. Available from: [\[Link\]](#)
- El-Gamal, M. I., et al. (2023). Non-steroidal anti-inflammatory drugs: recent advances in the use of synthetic COX-2 inhibitors. RSC Medicinal Chemistry, 14(10), 1858-1881. Available from: [\[Link\]](#)
- Kumar, A., et al. (2016). Current status of pyrazole and its biological activities. Journal of Pharmacy & BioAllied Sciences, 8(1), 2-10. Available from: [\[Link\]](#)
- J-Stage. (n.d.). Novel Anti-inflammatory Agents Based on Pyrazole Based Dimeric Compounds; Design, Synthesis, Docking and in Vivo Activity. Available from: [\[Link\]](#)
- Creative Biolabs. (n.d.). Carrageenan induced Paw Edema Modeling & Pharmacodynamics Service. Available from: [\[Link\]](#)
- Academic Strive. (2024, May 30). Synthesis and Biological Activities of Some Pyrazole Derivatives. Available from: [\[Link\]](#)
- Rauf, A., et al. (2018). Screening of curcumin-derived isoxazole, pyrazoles, and pyrimidines for their anti-inflammatory, antinociceptive, and cyclooxygenase-2 inhibition. Chemical Biology & Drug Design, 91(1), 133-142. Available from: [\[Link\]](#)
- PubMed. (n.d.). Pyrazoles as Anti-inflammatory and Analgesic Agents: In-vivo and In-silico Studies. Retrieved from: [\[Link\]](#)
- Bio-protocol. (n.d.). 2.7. Carrageenan-induced paw edema assay. Available from: [\[Link\]](#)
- Hilal, M. A., et al. (2017). Novel pyrazoles and pyrazolo[1,2-a]pyridazines as selective COX-2 inhibitors... Bioorganic & Medicinal Chemistry Letters, 27(11), 2420-2425. Available from: [\[Link\]](#)

- RSC Publishing. (n.d.). New pyrazole–pyridazine hybrids as selective COX-2 inhibitors.... Available from: [\[Link\]](#)
- MDPI. (2021, September 22). New Series of Pyrazoles and Imidazo-Pyrazoles Targeting Different Cancer and Inflammation Pathways. Available from: [\[Link\]](#)
- MDPI. (2025, February 23). In Vitro Enzymatic and Computational Assessments of Pyrazole–Isatin and Pyrazole–Indole Conjugates.... Available from: [\[Link\]](#)
- Bentham Science Publishers. (2023, June 1). Anti-inflammatory Activity of Pyrazole Analogues Deduced from Bioactive Piperine.... Available from: [\[Link\]](#)
- Li, Y., et al. (2023). Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies. *Signal Transduction and Targeted Therapy*, 8(1), 147. Available from: [\[Link\]](#)
- Chandel, P., et al. (2021). Rationally synthesized coumarin based pyrazolines ameliorate carrageenan induced inflammation through COX-2/pro-inflammatory cytokine inhibition. *RSC Advances*, 11(43), 26861-26875. Available from: [\[Link\]](#)
- LUVAS. (n.d.). ANTI-INFLAMMATORY ACTIVITY OF ELLAGIC ACID IN CARRAGEENAN-INDUCED PAW EDEMA IN RATS. Available from: [\[Link\]](#)
- Oxford Academic. (n.d.). Protective effects of novel probiotic strains against LPS-induced inflammation in RAW264.7 macrophages. *Letters in Applied Microbiology*. Available from: [\[Link\]](#)
- ResearchGate. (2019, January 30). Can anyone help me standardizing the protocol for LPS-stimulated RAW 264.7 Cell line assay.... Available from: [\[Link\]](#)
- MDPI. (2024, May 21). Anti-inflammatory Activity of Pyrazolo[1,5-a]quinazolines. Available from: [\[Link\]](#)
- Jayamani, E., et al. (2014). Anti-inflammatory and antimicrobial activities of novel pyrazole analogues. *Journal of the Association of Arab Universities for Basic and Applied Sciences*, 15, 61-66. Available from: [\[Link\]](#)

- Hwangbo, C., et al. (2021). Suppression of Lipopolysaccharide-Induced Inflammatory and Oxidative Response by 5-Aminolevulinic Acid in RAW 264.7 Macrophages and Zebrafish Larvae. *Biomolecules & Therapeutics*, 29(5), 555-565. Available from: [[Link](#)]
- MDPI. (2025, October 1). HCX3 Mitigates LPS-Induced Inflammatory Responses in Macrophages.... Available from: [[Link](#)]
- Jurnal Kedokteran Brawijaya. (n.d.). The Effect of Lipopolysaccharide Challenge in RAW 264.7 Cells on Nitric Oxide Release and Cell Viability. Available from: [[Link](#)]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. ijpsjournal.com [ijpsjournal.com]
- 2. Pyrazoles and Pyrazolines as Anti-Inflammatory Agents - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov)]
- 3. A Review of the Recent Development in the Synthesis and Biological Evaluations of Pyrazole Derivatives - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov)]
- 4. ClinPGx [clinpgx.org]
- 5. researchgate.net [researchgate.net]
- 6. news-medical.net [news-medical.net]
- 7. Celecoxib - Wikipedia [en.wikipedia.org]
- 8. Celecoxib: Mechanism of Action & Structure | Study.com [study.com]
- 9. Celecoxib - StatPearls - NCBI Bookshelf [[ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov)]
- 10. Pyrazole urea-based inhibitors of p38 MAP kinase: from lead compound to clinical candidate - PubMed [pubmed.ncbi.nlm.nih.gov]
- 11. pubs.acs.org [pubs.acs.org]
- 12. mdpi.com [mdpi.com]
- 13. Suppression of Lipopolysaccharide-Induced Inflammatory and Oxidative Response by 5-Aminolevulinic Acid in RAW 264.7 Macrophages and Zebrafish Larvae [biomolther.org]

- 14. New pyrazole–pyridazine hybrids as selective COX-2 inhibitors: design, synthesis, molecular docking, in silico studies and investigation of their anti-inflammatory potential by evaluation of TNF- α , IL-6, PGE-2 and NO in LPS-induced RAW264.7 macrophages - PMC [pmc.ncbi.nlm.nih.gov]
- 15. jkb.ub.ac.id [jkb.ub.ac.id]
- 16. Carrageenan induced Paw Edema Modeling & Pharmacodynamics Service - Creative Biolabs [creative-biolabs.com]
- 17. inotiv.com [inotiv.com]
- 18. pdf.benchchem.com [pdf.benchchem.com]
- 19. luvas.edu.in [luvas.edu.in]
- To cite this document: BenchChem. [Application Notes & Protocols: Evaluating the Anti-inflammatory Properties of Pyrazole Compounds]. BenchChem, [2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b13198251/docs#application-notes-protocols-evaluating-the-anti-inflammatory-properties-of-pyrazole-compounds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check